Benzyl 3-amino-4,4-difluoropiperidine-1-carboxylate

Specification

• CAS No.: 1207852-56-9
• Molecular Formula: C13H16F2N2O2
• Molecular Weight: 270.28
• IUPAC Name: benzyl 3-amino-4,4-difluoropiperidine-1-carboxylate
• Standard InChI: InChI=1S/C13H16F2N2O2/c14-13(15)6-7-17(8-11(13)16)12(18)19-9-10-4-2-1-3-5-10/h1-5,11H,6-9,16H2
• Standard InChI Key: PKYOJRHHBIKEJM-UHFFFAOYSA-N
• SMILES: C1CN(CC(C1(F)F)N)C(=O)OCC2=CC=CC=C2

Introduction

Benzyl 3-amino-4,4-difluoropiperidine-1-carboxylate is a synthetic organic compound with a molecular formula of C13H16F2N2O2 and a molecular weight of approximately 270.27 g/mol. This compound belongs to the class of piperidine derivatives, which are known for their diverse biological activities and applications in pharmaceutical research.

Synthesis and Chemical Transformations

The synthesis of Benzyl 3-amino-4,4-difluoropiperidine-1-carboxylate typically involves multi-step chemical reactions. These processes may require optimization for yield and purity, often utilizing advanced techniques such as continuous flow synthesis for large-scale production. The compound's reactivity is influenced by the fluorine atoms, which can alter reaction pathways and enhance electrophilicity.

Biological Activity and Potential Applications

Compound	Molecular Formula	Unique Features
Benzyl 3-amino-4,4-difluoropiperidine-1-carboxylate	C13H16F2N2O2	Contains difluoro substituents and an amino group
Benzyl 4,4-difluoro-3-hydroxypiperidine-1-carboxylate	C13H15F2NO3	Hydroxyl group instead of amino group
1-Benzylpiperidin-4-amine	-	Lacks fluorine atoms

Comparison with Similar Compounds

Benzyl 3-amino-4,4-difluoropiperidine-1-carboxylate shares structural similarities with other piperidine derivatives but is distinguished by its difluoro substituents and amino group. This unique combination may confer distinct chemical and biological properties compared to similar compounds.